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Compound of Interest

Compound Name: Quinoline-4-carbonitrile

Cat. No.: B1295981

An In-Depth Technical Guide to Quinoline-4-carbonitrile
CAS Number: 2973-27-5

This guide provides a comprehensive overview of Quinoline-4-carbonitrile, a heterocyclic
aromatic compound of significant interest to researchers and drug development professionals.
Due to its versatile chemical nature, the quinoline scaffold is a key component in a wide array
of biologically active molecules.[1][2] This document details its chemical properties, synthesis
protocols, and its role in modulating critical signaling pathways in disease.

Chemical and Physical Properties

Quinoline-4-carbonitrile, also known as 4-Cyanoquinoline, is a white to off-white solid at room
temperature.[3][4] Its core structure consists of a fused benzene and pyridine ring. The
guantitative properties are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 2973-27-5 [31[516][7]

Molecular Formula C1oHsN2 [3161[7]

Molecular Weight 154.17 g/mol [31[7]

Appearance White to oﬁ-Yvhite | (3041
microcrystalline solid

Melting Point 103-104 °C [3]

Boiling Point 243.2 °C at 760 mmHg [3]

Density 1.21 g/cm3 [3]

Flash Point 95.2°C [3]

pKa 1.55 + 0.13 (Predicted) [3114]

LogP 2.106 [3]

Storage Temperature

Room Temperature, Sealed in

dry conditions

[3]141[5]
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Synthesis and Experimental Protocols

The synthesis of quinoline derivatives is a cornerstone of medicinal chemistry. Several methods
have been developed, ranging from classical name reactions to modern green chemistry
approaches.[8] Below are detailed protocols for two distinct synthetic routes to Quinoline-4-
carbonitrile and its precursors.

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis, purification, and
analysis of Quinoline-4-carbonitrile.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d702849?context=bbe
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2973275n10
https://www.acmec.com.cn/cas/2973-27-5/
https://www.lookchem.com/404.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2973275n10
https://www.acmec.com.cn/cas/2973-27-5/
https://www.lookchem.com/404.htm
https://www.acmec.com.cn/cas/2973-27-5/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1841033.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1841033.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1841033.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d702849?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d702849?context=bbe
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2973275n10
https://www.acmec.com.cn/cas/2973-27-5/
https://www.researchgate.net/figure/Synthetic-route-to-quinoline-4-carboxyl-derivatives-a-The-classical-Pfitzinger_fig2_346740570
https://www.benchchem.com/product/b1295981?utm_src=pdf-body
https://www.benchchem.com/product/b1295981?utm_src=pdf-body
https://www.benchchem.com/product/b1295981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Quinoline Derivatives

, Y,
,/Cell Membrafie

N
EGFR> c-Met> VEGFR>
!

Starting Materials
(e.g., Isatin, 2-Nitrobenzyl Cyanides)

activates activates

Chemical Reaction

(e.g., Pfitzinger, Reductive Cyclization)

activates s

Reaction Work-up
(Quenching, Extraction)

activates

Purification
(Recrystallization, Chromatography)

Analysis & Characterization
(NMR, MS, HPLC)

Gene Transcription
(Proliferation, Survival,
Angiogenesis)

Final Product
Quinoline-4-carbonitrile

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1295981?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1295981?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acsomega.4c07011
https://biointerfaceresearch.com/wp-content/uploads/2022/09/BRIAC134.355.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1841033.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d702849?context=bbe
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2973275n10
https://www.acmec.com.cn/cas/2973-27-5/
https://www.researchgate.net/figure/Synthetic-route-to-quinoline-4-carboxyl-derivatives-a-The-classical-Pfitzinger_fig2_346740570
https://www.benchchem.com/product/b1295981#what-is-the-cas-number-for-quinoline-4-carbonitrile
https://www.benchchem.com/product/b1295981#what-is-the-cas-number-for-quinoline-4-carbonitrile
https://www.benchchem.com/product/b1295981#what-is-the-cas-number-for-quinoline-4-carbonitrile
https://www.benchchem.com/product/b1295981#what-is-the-cas-number-for-quinoline-4-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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